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Compound of Interest

Compound Name: Hhtdd

Cat. No.: B13829345

Misidentification of "Hhtdd" as a Therapeutic
Agent

An initial investigation into the substance "Hhtdd" has revealed that it is not a therapeutic
product for use in biological systems. Instead, Hhtdd is an acronym for
Hexanitrohexaazatricyclododecanedione, a highly powerful and moisture-sensitive explosive
compound.[1][2] Its chemical formula is CeHaN12014.[3][4]

Research and literature surrounding Hhtdd focus exclusively on its synthesis, chemical
properties, and explosive potential.[5][6] It is described as an open analogue of cyclic
nitroamine cage compounds like CL-20 and possesses a detonation velocity even higher than
that of CL-20.[1] However, its practical application as an explosive is limited due to its tendency
to decompose in the presence of water.[1]

Given that Hhtdd is an explosive material and not a pharmaceutical or biological agent, there is
no available data on its efficacy in cell lines or animal models for any therapeutic purpose. The
requested comparison guide, including data on biological efficacy, experimental protocols in a
biomedical context, and related signaling pathways, cannot be generated.

It is crucial for researchers, scientists, and drug development professionals to ensure the
correct identification of substances to avoid confusion and potential hazards. The properties of
Hexanitrohexaazatricyclododecanedione (Hhtdd) are pertinent to the field of energetic
materials, not pharmacology or biomedicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13829345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

